Cas no 647036-99-5 (Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-)
647036-99-5 structure
Product Name:Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-
CAS No:647036-99-5
MF:C22H29FN2O4S
MW:436.540068387985
CID:417679
Update Time:2024-01-29
Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-
- Benzenemethanamine, α-[[[4-[(2,5-dimethylphenoxy)methyl]-1-piperidinyl]sulfonyl]methyl]-4-fluoro-N-hydroxy-
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- Inchi: 1S/C22H29FN2O4S/c1-16-3-4-17(2)22(13-16)29-14-18-9-11-25(12-10-18)30(27,28)15-21(24-26)19-5-7-20(23)8-6-19/h3-8,13,18,21,24,26H,9-12,14-15H2,1-2H3
- InChI Key: AYMSBMLLPIRQKI-UHFFFAOYSA-N
- SMILES: C1(C(CS(N2CCC(COC3=CC(C)=CC=C3C)CC2)(=O)=O)NO)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 436.18337
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 613.9±65.0 °C(Predicted)
- PSA: 78.87
- pka: 12.19±0.50(Predicted)
Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
647036-99-5 (Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-) Related Products
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